(6-Fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester

• Molecular Formula: C13H11FO3
• Molecular Weight: 234.22 g/mol
• IUPAC Name: methyl 2-(6-fluoro-4-hydroxynaphthalen-2-yl)acetate
• InChI: InChI=1S/C13H11FO3/c1-17-13(16)6-8-4-9-2-3-10(14)7-11(9)12(15)5-8/h2-5,7,15H,6H2,1H3
• InChI Key: QOMVYQPPZSXVGL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=C2C=C(C=CC2=C1)F)O

Description

(6-Fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C13H11FO3 and its molecular weight is 234.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of (4-benzyloxy-6-fluoro-naphthalen-2-yl)-acetic acid methyl ester (876 mg, 2.7 mmol) in methanol (20 mL) was added 10% palladium on carbon (132 mg). The resulting mixture was stirred vigorously under a hydrogen atmosphere (balloon) overnight and then filtered. The filtrate was concentrated in vacuo to give (6-fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester (601 mg, 95%) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 7.69-7.76 (m, 2H), 7.30 (s, 1H), 7.22-7.26 (m, 1H), 6.82 (s, 1H), 3.74 (s, 3H), 3.72 (s, 2H).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred solution of (4-benzyloxy-6-fluoro-naphthalen-2-yl)-acetic acid methyl ester (18.5 g, 57.0 mmol) in methanol (200 mL) was added 10% palladium on carbon (2.78 g). The resulting mixture was vigorously stirred under a balloon of hydrogen overnight. The reaction mixture was filtered through celite. The filtrate was concentrated in vacuo to obtain a crude product. Silica gel chromatography (10% ethyl acetate-hexane) afforded (6-fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester (10.24 g, 76%) as a white solid. MS cald. for C13H12FO3 [(M+H)+]: 235, obsd. 235.2.